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Compound of Interest

Compound Name:
4-Bromo-1-cyclopropylpyridin-

2(1H)-one

Cat. No.: B2706343 Get Quote

An In-depth Technical Guide to 4-Bromo-1-cyclopropylpyridin-2(1H)-one: Properties,

Synthesis, and Applications

Abstract
This technical guide provides a comprehensive overview of 4-Bromo-1-cyclopropylpyridin-
2(1H)-one, a heterocyclic compound of increasing interest in the field of medicinal chemistry

and drug discovery. The document details the molecule's fundamental physicochemical

properties, including its molecular formula and weight, and presents a logical, field-proven

synthetic pathway. The guide elucidates the rationale behind its utility as a versatile synthetic

intermediate, focusing on the strategic importance of its structural features—the brominated

pyridinone core and the N-cyclopropyl group. This paper is intended for researchers, chemists,

and professionals in drug development who require a deep technical understanding of this

valuable chemical building block.

Chemical Identity and Physicochemical Properties
4-Bromo-1-cyclopropylpyridin-2(1H)-one is a substituted pyridinone derivative. The

presence of a bromine atom at the 4-position and a cyclopropyl group on the nitrogen atom

makes it a functionally rich and sterically defined molecule. These features are highly desirable

for creating diverse molecular libraries for high-throughput screening and for the targeted

synthesis of complex pharmaceutical agents.
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The core properties of this compound are summarized in the table below. It is important to note

that some physical properties, such as boiling point and density, are often predicted via

computational models due to the compound's primary use as a synthetic intermediate rather

than a final product.[1]

Property Value Source(s)

Molecular Formula C₈H₈BrNO [2][3]

Molecular Weight 214.06 g/mol [3][4]

CAS Number 1193334-86-9 [1][3]

Appearance Off-white to light yellow solid [1]

Boiling Point (Predicted) 305.7 ± 35.0 °C [1]

Density (Predicted) 1.786 ± 0.06 g/cm³ [1]

pKa (Predicted) -1.06 ± 0.63 [1]

Synthesis and Mechanistic Considerations
The synthesis of 4-Bromo-1-cyclopropylpyridin-2(1H)-one can be approached through

several routes. A logical and efficient pathway involves the initial formation of the N-cyclopropyl

pyridinone scaffold, followed by selective bromination. This strategy prevents potential side

reactions that could occur if a pre-brominated pyridine is used for N-alkylation.

Proposed Synthetic Workflow
The following diagram illustrates a representative two-step synthesis. The first step is the N-

alkylation of 2-hydroxypyridine with a cyclopropyl halide, followed by electrophilic aromatic

bromination.
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2-Hydroxypyridine + 
 Cyclopropyl Bromide

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

1-Cyclopropylpyridin-2(1H)-one

Step 1: N-Alkylation

Brominating Agent
(e.g., NBS)

Solvent (e.g., Acetonitrile)

4-Bromo-1-cyclopropylpyridin-2(1H)-one

Step 2: Bromination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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